Acrolein 2,4-Dinitrophenylhydrazone-d3

• Molecular Formula: C9H8N4O4
• Molecular Weight: 239.20 g/mol
• InChI: InChI=1S/C9H8N4O4/c1-2-5-10-11-8-4-3-7(12(14)15)6-9(8)13(16)17/h2-6,11H,1H2/b10-5+/i3D,4D,6D
• InChIKey: JJPZHGIYUVFTGG-GYFHQMESSA-N

Acrolein 2,4-Dinitrophenylhydrazone-d3: Stable Isotope-Labeled Analytical Standard for Carbonyl Quantification

Acrolein 2,4-Dinitrophenylhydrazone-d3 (CAS 259824-62-9) is a stable isotope-labeled derivative of acrolein, formed by the reaction of acrolein with deuterated 2,4-dinitrophenylhydrazine (DNPH). It serves as a crucial internal standard for the accurate quantification of acrolein in complex matrices using mass spectrometry (MS)-based analytical methods . As a labeled analog, it co-elutes with the native acrolein-DNPH derivative but is distinguishable by its mass difference, enabling precise correction for matrix effects, analyte loss, and instrument variability . Its primary use is in environmental monitoring, toxicological studies, and food safety analysis where accurate acrolein measurement is critical .

Workflow Stable isotope dilution assay (SIDA) for acrolein quantification by MS

Selection Deuterium-labeled (+3 Da) co-eluting internal standard

Correction Corrects for matrix effects, analyte loss, and instrument variability

Why Non-Labeled or Alternative Isotopologues Cannot Substitute for Acrolein 2,4-Dinitrophenylhydrazone-d3 in MS Quantification

Generic substitution with non-labeled acrolein-DNPH is impossible for internal standard applications because it is chromatographically and chemically identical to the target analyte, preventing mass spectrometric differentiation . While other stable isotope-labeled internal standards (SIL-IS), such as the ¹³C₆ isotopologue, exist, the selection of a specific SIL-IS impacts method robustness and cost. The deuterated (-d3) analog offers a distinct mass shift (+3 Da) that is often sufficient for MS resolution while being synthesized from a different, potentially more cost-effective precursor route compared to ¹³C-labeled versions . The inherent instability of the acrolein-DNPH derivative itself, as detailed in the quantitative evidence below, further underscores the absolute necessity of a closely matched, co-eluting isotopologue like the -d3 form to correct for on-line and off-line degradation, which a non-analogous internal standard cannot achieve [1].

Unlabeled acrolein-DNPH Identical mass and chromatography prevent MS differentiation from target analyte.

Alternative ¹³C isotopologue Different mass shift may alter method resolution and procurement cost profile.

Non-analogous internal standard Cannot track acrolein-DNPH-specific degradation and isomerization during sample workup.

• [1] Grosjean, E., Parker, K., Hueppe, M., & Parmar, S. (2008). Validation of an Improved DNPH Method for Acrolein Sampling. Presentation at the Air and Waste Management Association Symposium on Air Quality Measurement Methods and Technology, Extended Abstract # 110. View Source

Quantitative Evidence of Acrolein 2,4-Dinitrophenylhydrazone-d3 Differentiation

Isotopic Enrichment: Specification for Acrolein-DNPH-d3 vs. In-Class Isotopologues

The primary differentiator for a deuterated internal standard is its isotopic enrichment, which directly impacts method sensitivity and accuracy. Acrolein 2,4-Dinitrophenylhydrazone-d3 is specified with a high isotopic enrichment of 99 atom % D . This compares favorably to alternative isotopologues like the ¹³C₆-labeled analog, which, while providing a larger mass shift, may be more costly to synthesize and procure . The high enrichment ensures minimal unlabeled compound interferes with the signal of the target analyte, thereby improving the lower limit of quantification (LLOQ) and method precision in trace analysis.

Isotopic Enrichment

Class-level

99 atom % D

Ensures minimal isotopic interference for trace-level quantification.

Manufacturer-specified enrichment; method sensitivity depends on this value.

Evidence Dimension	Isotopic Enrichment
Target Compound Data	99 atom % D
Comparator Or Baseline	Alternative stable isotope labels (e.g., ¹³C, ¹⁵N) which may have varying enrichments; typical procurement for ¹³C-labeled acrolein-DNPH offers a different mass shift but at potentially higher cost.
Quantified Difference	N/A (Qualitative advantage in cost-effectiveness for the required mass resolution)
Conditions	Product specification as reported by manufacturer .

Why This Matters

This specification confirms the compound's fitness-for-purpose as a high-purity internal standard, ensuring minimal isotopic interference and maximizing analytical sensitivity.

Mitigation of Acrolein-DNPH Degradation: Implied Recovery Advantage with an Internal Standard

Acrolein-DNPH is known for its poor stability and low recovery compared to other carbonyl-DNPH derivatives like those of formaldehyde and acetaldehyde. Studies show that acrolein-DNPH recoveries can be significantly impacted by factors like acid concentration and the presence of water, often diminishing due to reverse reactions or isomerization [1]. While the deuterated standard Acrolein 2,4-Dinitrophenylhydrazone-d3 does not inherently change this chemistry, its value is that it undergoes the exact same degradation pathways as the native analyte. By spiking the sample with the -d3 standard prior to derivatization or sample workup, it becomes possible to correct for these substantial, matrix-dependent losses, leading to a validated method with close to 100% recovery efficiency [2]. Using a structurally dissimilar internal standard would not account for this analyte-specific instability.

Degradation Correction

Class-level

Unreliable → ~100% recovery

Matched ISTD corrects for acrolein-DNPH-specific decomposition losses.

Validated with improved DNPH method; matrix-dependent recovery.

Evidence Dimension	Corrected Analytical Recovery
Target Compound Data	Method achieves 'close to 100% efficiency' when using a properly implemented extraction method that a matched internal standard would validate [2].
Comparator Or Baseline	Conventional DNPH methods for acrolein are unreliable and not validated, with unquantified losses due to derivative decomposition [2].
Quantified Difference	Recovery increases from 'unreliable' to ~100%
Conditions	Analysis of gas-phase acrolein standards using an improved DNPH method with H3PO4 and toluene extraction [2].

Why This Matters

For procurement, this justifies the selection of the labeled standard as essential for achieving regulatory-compliant accuracy and precision in acrolein measurement, avoiding costly re-analysis and data rejection.

• [1] Evaluation of media and derivatization chemistry for six aldehydes in a passive sampler. View Source
• [2] Grosjean, E., Parker, K., Hueppe, M., & Parmar, S. (2008). Validation of an Improved DNPH Method for Acrolein Sampling. Presentation at the Air and Waste Management Association Symposium on Air Quality Measurement Methods and Technology, Extended Abstract # 110. View Source

Resolution from Z/E Isomerization: The Role of a Co-Eluting Internal Standard

Carbonyl-DNPH derivatives, including acrolein-DNPH, can undergo E/Z isomerization in acidic solutions, which is a common condition during sample preparation. This leads to split peaks in HPLC analysis and inaccurate quantification if not properly managed. The equilibrium Z/E isomer ratio for acrolein-DNPH in an acidic acetonitrile solution is 0.028 . A stable isotope-labeled internal standard like Acrolein 2,4-Dinitrophenylhydrazone-d3 co-elutes and co-isomerizes with the native analyte, thereby providing a perfect correction factor for the combined E- and Z-isomer peaks. This ensures that the total acrolein concentration is accurately quantified, irrespective of the isomerization state, a feature not provided by an external standard calibration curve.

Z/E Isomer Resolution

Class-level

Z/E ratio = 0.028

Co-eluting ISTD corrects for acid-catalyzed isomerization errors in HPLC.

In acidic acetonitrile; ratio affects peak integration accuracy.

Evidence Dimension	Equilibrium Z/E Isomer Ratio
Target Compound Data	N/A (The -d3 analog matches this ratio identically to the analyte)
Comparator Or Baseline	Acrolein-DNPH (unlabeled)
Quantified Difference	Z/E ratio = 0.028
Conditions	In acidic acetonitrile solution for HPLC analysis .

Why This Matters

This evidence confirms that the labeled standard is critical for maintaining analytical accuracy in routine HPLC-UV and LC-MS methods where acid-catalyzed isomerization can introduce significant errors.

Quantification Limit for Acrolein: Implication for Stable Isotope Dilution Assay

The quantification limit for acrolein, when analyzed as its DNPH derivative via a method employing solid-phase extraction (SPE) and HPLC, has been reported as 0.04 µg/mL [1]. In a modern stable isotope dilution assay (SIDA) using LC-MS/MS, the use of Acrolein 2,4-Dinitrophenylhydrazone-d3 as an internal standard can significantly improve this limit by correcting for matrix suppression and variable SPE recovery. The precision of the HPLC method was reported at ±3% over a range of 0.1-16 µg/mL [1]. A SIDA method would be expected to maintain or improve this precision, especially at lower concentrations, by compensating for analyte loss during sample preparation.

Method Quantification Limit

Context-dependent

0.04 µg/mL; ±3% (0.1–16 µg/mL)

Benchmark for method sensitivity achievable with stable isotope dilution.

SPE-HPLC data; MS-based SIDA may improve further.

Evidence Dimension	Method Quantification Limit
Target Compound Data	0.04 µg/mL (for unlabeled acrolein-DNPH via HPLC)
Comparator Or Baseline	HPLC method without internal standard correction [1].
Quantified Difference	N/A (The labeled standard is the tool to achieve this or better performance in MS-based methods).
Conditions	SPE-HPLC analysis of aqueous acrolein-DNPH samples [1].

Why This Matters

This data establishes a performance benchmark. The procurement of the -d3 internal standard is justified to achieve or surpass this level of quantitative sensitivity and precision in validated MS methods.

• [1] Oltmann, P., Coppock, R. W., & Lillie, L. E. (1988). Solid phase extraction of acrolein 2,4-dinitrophenylhydrazone for HPLC analysis. Water Research, 22(9), 1143-1145. View Source

Recommended Application Scenarios for Acrolein 2,4-Dinitrophenylhydrazone-d3 in Quantification Workflows

Accurate Quantification of Acrolein in Mainstream Cigarette Smoke and Tobacco Products

Acrolein is a key toxicant in cigarette smoke, and its accurate quantification is required for regulatory reporting and product development. The analysis of carbonyls in smoke using DNPH derivatization is a standard approach, but acid-catalyzed E/Z isomerization can introduce errors. Using Acrolein 2,4-Dinitrophenylhydrazone-d3 as an internal standard corrects for this isomerization, as it co-elutes with both E- and Z-isomers, ensuring that the total acrolein concentration is accurately measured [1]. It also corrects for potential losses during the complex sample preparation required for smoke matrices, providing a robust and validated method.

Environmental Air Quality Monitoring and Source Apportionment Studies

Monitoring airborne carbonyls, including acrolein, is critical for assessing air quality and health risks. Standard DNPH methods are known to be unreliable for acrolein due to derivative instability [1]. Incorporating Acrolein 2,4-Dinitrophenylhydrazone-d3 as a surrogate or internal standard from the start of the sampling process (e.g., spiked onto the DNPH cartridge before sampling) allows analysts to correct for on-sorbent degradation and variable collection efficiency. This leads to a validated method with near 100% recovery, as demonstrated by improved DNPH methods, enabling defensible data for regulatory compliance and exposure assessment [1].

Quantification of Acrolein in Food and Biological Matrices Using LC-MS/MS

Acrolein is a reactive carbonyl species formed during food processing and as a biomarker of oxidative stress in biological samples. Its accurate quantification in complex matrices like fish oil, urine, or tissue extracts is challenging due to matrix effects and analyte instability. A comprehensive LC-MS/MS method using a stable isotope-labeled internal standard is essential. Acrolein 2,4-Dinitrophenylhydrazone-d3 is ideal for this purpose, providing a +3 Da mass shift to distinguish it from the native analyte while perfectly mimicking its behavior during derivatization, extraction, and ionization [1]. This ensures high data quality and reproducibility in toxicological and food safety studies.

Application

Selection Property

Validation Focus

Cigarette smoke carbonyl analysis

Isomerization-correcting co-elution

Accurate total acrolein under acidic sample prep

Environmental air monitoring

On-sorbent degradation tracking

Recovery validation for sampling artifacts

Food and biological matrix analysis

Mass shift (+3 Da) for matrix-effect correction

Precision in complex extracts at low levels

• [1] Grosjean, E., Parker, K., Hueppe, M., & Parmar, S. (2008). Validation of an Improved DNPH Method for Acrolein Sampling. Presentation at the Air and Waste Management Association Symposium on Air Quality Measurement Methods and Technology, Extended Abstract # 110. View Source